3-(3-Chlorophenyl)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)propan-1-one

• IUPAC Name: 3-(3-chlorophenyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]propan-1-one
• InChI: InChI=1S/C18H20ClNO2S/c19-15-4-1-3-14(13-15)6-7-18(21)20-9-8-17(23-12-10-20)16-5-2-11-22-16/h1-5,11,13,17H,6-10,12H2
• InChI Key: GMPMSSRAWAKMMZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)CCC3=CC(=CC=C3)Cl
• Molecular Formula: C18H20ClNO2S
• Molecular Weight: 349.9 g/mol

Description

3-(3-Chlorophenyl)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)propan-1-one, also known as CPFT, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Innovative synthesis techniques have been developed for compounds with structures related to 3-(3-Chlorophenyl)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)propan-1-one. For instance, the In(OTf)3-catalyzed tandem aza-Piancatelli rearrangement/Michael reaction offers a method for creating 3,4-dihydro-2H-benzo[b][1,4]thiazine and oxazine derivatives from furan-2-yl(phenyl)methanol derivatives, emphasizing good yields, high selectivity, and short reaction times (B. Reddy et al., 2012).

• Antimicrobial and Antifungal Activities : Some derivatives exhibit antimicrobial and antifungal activities. For example, the synthesis and evaluation of 1,5-benzothiazepines showed these compounds possess significant antifungal activity, demonstrating their potential as antimicrobial agents (S. Pant et al., 2008).

Applications in Biological Research and Medicine

• Anticancer Activities : Research into thiazolidinone derivatives containing the furan moiety revealed moderate to strong antiproliferative activity against human leukemia cell lines. These studies highlight the significance of the electron-donating groups on the thiazolidinone moiety for anticancer properties, with specific derivatives showing potent activity (S. Chandrappa et al., 2009).

• Anti-inflammatory and Antinociceptive Properties : Thiazolopyrimidine derivatives have been synthesized and assessed for their antinociceptive and anti-inflammatory properties, demonstrating significant activity in models such as tail-flick technique and carrageenan-induced paw edema tests. This research suggests potential therapeutic applications for pain and inflammation management (T. Selvam et al., 2012).